Cas no 2490402-65-6 (3-(1,1-Difluoroethyl)-1-methylpyrazole-4-carboxylic acid)

• Product Name: 3-(1,1-Difluoroethyl)-1-methylpyrazole-4-carboxylic acid
• CAS No: 2490402-65-6
• MF: C₇H₈F₂N₂O₂
• MW: 190.147428512573
• CID: 5360888
• Update Time: 2025-05-19

3-(1,1-Difluoroethyl)-1-methylpyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1,1-Difluoroethyl)-1-methylpyrazole-4-carboxylic acid
• Z4067163489
• 3-(1,1-difluoroethyl)-1-methyl-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C7H8F2N2O2/c1-7(8,9)5-4(6(12)13)3-11(2)10-5/h3H,1-2H3,(H,12,13)
• InChI Key： FZVPWLMGLLXQDN-UHFFFAOYSA-N
• SMILES： FC(C)(C1C(C(=O)O)=CN(C)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 223
• XLogP3: 0.6
• Topological Polar Surface Area: 55.1

Additional information on 3-(1,1-Difluoroethyl)-1-methylpyrazole-4-carboxylic acid

Introduction to 3-(1,1-Difluoroethyl)-1-methylpyrazole-4-carboxylic acid (CAS No. 2490402-65-6)

3-(1,1-Difluoroethyl)-1-methylpyrazole-4-carboxylic acid, identified by the chemical abstracts service number 2490402-65-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of both fluoro and carboxylic acid functional groups in its molecular framework endows it with unique physicochemical properties and potential therapeutic applications.

The molecular structure of 3-(1,1-Difluoroethyl)-1-methylpyrazole-4-carboxylic acid consists of a pyrazole core substituted with a 1,1-difluoroethyl side chain and a methyl group at the 1-position, with a carboxylic acid functionality at the 4-position. This arrangement contributes to its distinct reactivity and interaction with biological targets. The fluoro substituent, in particular, is well-documented for its ability to modulate metabolic pathways and enhance binding affinity in drug design.

In recent years, there has been a growing interest in fluorinated pyrazoles due to their promising pharmacological profiles. Studies have demonstrated that fluorine atoms can influence the electronic properties of molecules, leading to improved bioavailability and metabolic stability. The incorporation of fluorine into drug candidates has been extensively explored in the development of antiviral, anticancer, and anti-inflammatory agents. The compound 3-(1,1-Difluoroethyl)-1-methylpyrazole-4-carboxylic acid represents a novel scaffold that may offer advantages in these areas.

One of the most compelling aspects of this compound is its potential as a building block for more complex drug molecules. The carboxylic acid group provides a versatile handle for further functionalization via esterification, amidation, or coupling reactions, enabling the synthesis of derivatives with tailored biological activities. This flexibility makes it particularly valuable for medicinal chemists seeking to develop new therapeutic agents.

Recent research has highlighted the role of pyrazole derivatives in modulating enzyme activity and receptor binding. For instance, studies have shown that certain pyrazole-based compounds exhibit inhibitory effects on enzymes such as kinases and cytochrome P450 enzymes, which are implicated in various diseases. The structural features of 3-(1,1-Difluoroethyl)-1-methylpyrazole-4-carboxylic acid, including the fluoro substituent and carboxylic acid moiety, suggest that it may interact with such targets in a meaningful way.

The synthesis of 3-(1,1-Difluoroethyl)-1-methylpyrazole-4-carboxylic acid presents unique challenges due to the presence of sensitive functional groups. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound with high purity and yield. Modern techniques such as fluorous chemistry and transition-metal-catalyzed reactions have streamlined the process, making it more accessible for both academic and industrial applications.

In the context of drug discovery, this compound has been investigated for its potential role in addressing unmet medical needs. Its structural motif aligns well with current trends in medicinal chemistry, where small molecules with complex scaffolds are designed to achieve high selectivity and efficacy. Preclinical studies have begun to explore its pharmacokinetic properties and potential side effects, providing insights into its safety profile.

The use of computational modeling has further accelerated the development of 3-(1,1-Difluoroethyl)-1-methylpyrazole-4-carboxylic acid as a lead compound. Molecular docking simulations have been employed to predict its binding interactions with biological targets, helping researchers refine its structure for optimal activity. These computational approaches complement traditional experimental methods and provide a more efficient pathway to drug development.

Future directions in the study of this compound may include exploring its role in combination therapies. By pairing it with other bioactive molecules, researchers aim to develop synergistic effects that could enhance therapeutic outcomes. Additionally, investigating its behavior in vivo will be crucial for understanding its full potential as a pharmaceutical candidate.

In conclusion,3-(1,1-Difluoroethyl)-1-methylpyrazole-4-carboxylic acid (CAS No. 2490402-65-6) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development. As research continues to uncover new applications for fluorinated pyrazoles,this molecule is poised to play an important role in addressing future challenges in medicine.